Cas no 18189-06-5 (Benzoic acid, 2-amino-, heptyl ester)

• Product name: Benzoic acid, 2-amino-, heptyl ester
• CAS No: 18189-06-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 1380999
• PubChem ID: 4179735

Benzoic acid, 2-amino-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-, heptyl ester
• 2-amino-benzoic acid heptyl ester
• AKOS006207118
• DTXSID701289387
• 18189-06-5
• ZQISIIMREGXNOS-UHFFFAOYSA-N
• SCHEMBL7262823
• Heptyl 2-aminobenzoate
• CHEMBL2263137

• Inchi： InChI=1S/C14H21NO2/c1-2-3-4-5-8-11-17-14(16)12-9-6-7-10-13(12)15/h6-7,9-10H,2-5,8,11,15H2,1H3
• InChI Key： ZQISIIMREGXNOS-UHFFFAOYSA-N
• SMILES： CCCCCCCOC(=O)C1=CC=CC=C1N

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32